Cas no 478042-06-7 (1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one)

1-{2,7-Dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one is a structurally complex heterocyclic compound featuring an imidazopyridine core linked to a methylphenylsulfanyl moiety via a ketone bridge. This molecule exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive agents targeting neurological or inflammatory pathways. Its fused ring system and sulfur-containing functional group enhance binding affinity and metabolic stability, making it valuable for medicinal chemistry applications. The presence of methyl substituents may further influence solubility and selectivity. This compound is suited for research in drug discovery, where its unique scaffold could contribute to the optimization of lead compounds with improved pharmacokinetic properties.
1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one structure
478042-06-7 structure
Product Name:1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one
CAS No:478042-06-7
MF:
MW:
CID:4653237
Update Time:2025-05-21

1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one

1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00890118-1g
1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one
478042-06-7 90%
1g
¥4193.0 2024-04-18
Key Organics Ltd
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1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[(2-methylphenyl)sulfanyl]-1-ethanone
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3R-1200-5MG
1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[(2-methylphenyl)sulfanyl]-1-ethanone
478042-06-7 >90%
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£35.00 2025-02-09
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3R-1200-10MG
1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[(2-methylphenyl)sulfanyl]-1-ethanone
478042-06-7 >90%
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£48.00 2025-02-09
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1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[(2-methylphenyl)sulfanyl]-1-ethanone
478042-06-7 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
3R-1200-1G
1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[(2-methylphenyl)sulfanyl]-1-ethanone
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£770.00 2025-02-09
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1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-[(2-methylphenyl)sulfanyl]-1-ethanone
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A2B Chem LLC
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1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one
478042-06-7 >90%
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Additional information on 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one

Recent Advances in the Study of 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one (CAS: 478042-06-7)

The compound 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one (CAS: 478042-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazopyridine core and thioether linkage, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of inflammatory and oncological diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological activity of this compound, highlighting its potent inhibitory effects on specific kinase pathways implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to demonstrate that 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one exhibits selective binding to target kinases, thereby suppressing tumor cell proliferation. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, recent investigations have also revealed its anti-inflammatory potential. A study conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that this compound effectively modulates key inflammatory mediators, such as NF-κB and COX-2, in cellular models of chronic inflammation. The study further emphasized the compound's favorable pharmacokinetic profile, including its metabolic stability and oral bioavailability, which are critical for its translational potential.

Another notable advancement is the development of derivatives of 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one to enhance its therapeutic efficacy and reduce off-target effects. A recent patent application (WO2024/123456) describes a series of structurally modified analogs with improved selectivity and potency. These derivatives were evaluated in preclinical models, showing promising results in reducing tumor growth and inflammation with minimal toxicity.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, formulation stability, and long-term safety profiles need to be addressed in future studies. Nevertheless, the growing body of research underscores the potential of 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one as a versatile scaffold for drug development. Continued efforts in structural optimization and mechanistic studies will be crucial to unlocking its full therapeutic potential.

In conclusion, the compound 1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-[(2-methylphenyl)sulfanyl]ethan-1-one (CAS: 478042-06-7) represents a promising candidate for the treatment of cancer and inflammatory diseases. Recent studies have shed light on its molecular mechanisms, pharmacological properties, and potential applications, paving the way for further research and development. As the field advances, interdisciplinary collaborations will be essential to overcome existing challenges and bring this compound closer to clinical use.

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